Cas no 61531-85-9 (2,4-Thiazolidinedione, 3,3'-(1,6-hexanediyl)bis-)

• Product Name: 2,4-Thiazolidinedione, 3,3'-(1,6-hexanediyl)bis-
• CAS No: 61531-85-9
• MF: C₁₂H₁₆N₂O₄S₂
• MW: 316.396440505981
• CID: 476025
• PubChem ID: 5088055
• Update Time: 2025-04-19

2,4-Thiazolidinedione, 3,3'-(1,6-hexanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3,3'-(1,6-hexanediyl)bis-
• 3-[6-(2,4-dioxo-1,3-thiazolidin-3-yl)hexyl]-1,3-thiazolidine-2,4-dione
• ST50055008
• AKOS002170727
• 61531-85-9
• DTXSID00408204

• Inchi： 1S/C12H16N2O4S2/c15-9-7-19-11(17)13(9)5-3-1-2-4-6-14-10(16)8-20-12(14)18/h1-8H2
• InChI Key： CFOAZMQFHIWSGZ-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=O)CCCCCCN1C(=O)SCC1=O)=O

Computed Properties

• Exact Mass: 316.05528
• Monoisotopic Mass: 316.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 74.76